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Compound of Interest

Potassium tetrachloroaurate(lll)
Compound Name:
hydrate

An In-depth Technical Guide to 2-(2-Aminoethoxy)ethanol

It is important to note that the CAS number 27988-75-6 provided in the topic corresponds to
Potassium tetrachloroaurate(lll) hydrate. This guide focuses on the specified chemical
name, 2-(2-aminoethoxy)ethanol, for which the correct CAS number is 929-06-6.

This technical guide provides a comprehensive overview of the properties, synthesis, analysis,
and applications of 2-(2-aminoethoxy)ethanol, also known as Diglycolamine (DGA), with a
focus on its relevance to researchers, scientists, and drug development professionals.

Chemical and Physical Properties

2-(2-Aminoethoxy)ethanol is a bifunctional organic compound containing both a primary amine
and a primary alcohol functional group. This structure allows it to participate in a wide range of
chemical reactions. It is a colorless to light yellow, slightly viscous liquid with a mild amine-like
odor.[1][2] It is miscible with water, alcohols, and aromatic hydrocarbons.[3]

Table 1: Physical and Chemical Properties of 2-(2-Aminoethoxy)ethanol
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Property Value Reference(s)
CAS Number 929-06-6 [4]
Molecular Formula C4H11NO2 [4]
Molecular Weight 105.14 g/mol [4]
Appearance Colorless to yellowish liquid [1112]
Odor Mild amine-like [2]
Melting Point -12.5°C [5]
Boiling Point 218-224 °C [5]
Density 1.048 g/mL at 25 °C [6]
Flash Point 127 °C (261 °F) [7]
Vapor Pressure <0.1 hPa at 20 °C [5]
Water Solubility Miscible [3]
logP -1.298 (estimated) [8]
pKa 14.37 + 0.10 (Predicted)
Synthesis

Several methods for the synthesis of 2-(2-aminoethoxy)ethanol have been reported, primarily
involving the amination of diethylene glycol or the reaction of ammonia with epichlorohydrin.

Synthesis via Amination of Diethylene Glycol

A common industrial method involves the reaction of diethylene glycol (DEG) with ammonia in
the presence of a catalyst. The reaction conditions, including temperature, pressure, and the
choice of catalyst, can be varied to optimize the yield of 2-(2-aminoethoxy)ethanol over the co-
product, morpholine.[9]

Experimental Protocol: Catalytic Amination of Diethylene Glycol[9]
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o Catalyst Preparation: A catalyst, such as cobalt oxide on a support like kieselguhr, is charged
into a tubular reactor.

e Reduction: The catalyst is reduced under a flow of hydrogen gas at an elevated temperature
(e.g., 200 °C).

o Reaction: Diethylene glycol (DEG), ammonia, and hydrogen gas are fed into the reactor in a
downflow mode at a controlled temperature (e.g., 210 °C) and pressure (e.g., 14 Bar).

e Product Collection: The reaction mixture is collected over several hours.

 Purification: The products, 2-(2-aminoethoxy)ethanol and morpholine, are separated by
distillation.

Synthesis of 2-(2-Aminoethoxy)ethanol via Amination of Diethylene Glycol

Diethylene Glycol (DEG) Ammonia (NH3) Hydrogen (H2) Cobalt Oxide Catalyst

A
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Distillation Column

2-(2-Aminoethoxy)ethanol (Product)
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Caption: Workflow for the synthesis of 2-(2-aminoethoxy)ethanol.

Synthesis from Ammonia and Epichlorohydrin

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1434551?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

2-(2-Aminoethoxy)ethanol can also be synthesized by the reaction of an ammonia solution with
epichlorohydrin. This reaction can be carried out under atmospheric or high-pressure
conditions.[10]

Experimental Protocol: Reaction of Ammonia and Epichlorohydrin[10]

Reaction Setup: A solution of ammonia is added to a three-neck flask (for atmospheric
reaction) or a high-pressure reactor.

» Addition of Epichlorohydrin: Epichlorohydrin is slowly added to the ammonia solution with
stirring.

e Reaction Conditions: The reaction is maintained at a constant temperature (e.g., 80 °C) and
pressure (for high-pressure reaction, e.g., 1.2 MPa with nitrogen) for approximately 5 hours.

» Work-up: The reaction mixture is cooled.
 Purification: The product is purified by distillation under reduced pressure.

Analytical Methods

A variety of analytical techniques are employed for the characterization and quantification of 2-
(2-aminoethoxy)ethanol.

Table 2: Analytical Techniques for 2-(2-Aminoethoxy)ethanol
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Technique

Description

Reference(s)

Gas Chromatography (GC)

GC is used for the separation
and quantification of 2-(2-
aminoethoxy)ethanol, often
with a Flame lonization
Detector (FID). A suitable
column is a DB-624.

[11]

Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS provides identification
of the compound based on its
mass spectrum and retention

time.

[5]

High-Performance Liquid
Chromatography (HPLC)

Reversed-phase HPLC with a
C18 column can be used for
the analysis of 2-(2-
aminoethoxy)ethanol and its
derivatives. Derivatization with
reagents like o-phthalaldehyde
is often required for UV

detection.

[3112]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H NMR and 13C NMR are
used for structural elucidation.
The 1H NMR spectrum in
CDCI3 shows characteristic
peaks for the different proton

environments.

[13]

1H NMR Spectral Data (in CDCI3)[13]

e ~3.70 ppm: Triplet, corresponding to the protons on the carbon adjacent to the hydroxyl

group (-CH20H).

e ~3.56 ppm: Triplet, corresponding to the protons on the carbon adjacent to the ether oxygen

(-OCH2CH20H).
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e ~3.52 ppm: Triplet, corresponding to the protons on the carbon adjacent to the ether oxygen
and the amino group (-OCH2CH2NH?2).

o ~2.87 ppm: Triplet, corresponding to the protons on the carbon adjacent to the amino group
(-CH2NH2).

e ~2.8 ppm: Broad singlet, corresponding to the protons of the amino and hydroxyl groups (-
NH2, -OH).

Applications in Research and Drug Development

While 2-(2-aminoethoxy)ethanol has broad industrial applications, its bifunctional nature makes
it a valuable building block in pharmaceutical and life sciences research.

Bioconjugation and Linker Chemistry

The primary amine and hydroxyl groups of 2-(2-aminoethoxy)ethanol allow for its use as a
flexible linker in bioconjugation. It can be used to connect biomolecules, such as peptides,
oligonucleotides, and antibodies, to other molecules like drugs or fluorescent probes.[10][14] Its
derivatives are employed in the synthesis of more complex linkers for antibody-drug conjugates
(ADCs).[15]
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Role of 2-(2-Aminoethoxy)ethanol as a Linker
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Caption: Use of 2-(2-aminoethoxy)ethanol as a bifunctional linker.

Pharmaceutical Intermediate

2-(2-Aminoethoxy)ethanol serves as a starting material or intermediate in the synthesis of
various pharmaceutically active compounds. For instance, it has been used in the preparation
of TD-4306, a long-acting 32 agonist for the treatment of asthma and chronic obstructive
pulmonary disease.[10] Its derivatives are also used in the synthesis of enzyme inhibitors.

Enzyme Inhibition Studies

Derivatives of 2-(2-aminoethoxy)ethanol have been synthesized and evaluated as inhibitors of
enzymes such as N-acetyl-B-D-hexosaminidase. This suggests its potential as a scaffold for

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1434551?utm_src=pdf-body-img
https://www.chemimpex.com/products/26464
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

the development of novel enzyme inhibitors.

Safety and Toxicology

2-(2-Aminoethoxy)ethanol is corrosive and can cause severe skin burns and eye damage.[16]
Inhalation can irritate the respiratory tract.[17] It is important to handle this chemical with
appropriate personal protective equipment in a well-ventilated area.

Table 3: Acute Toxicity Data for 2-(2-Aminoethoxy)ethanol

Route Species Value Reference(s)
Oral LD50 Rat 3000 mg/kg [18]

Oral LD50 Mouse 2825 mg/kg [8]

Dermal LD50 Rabbit 1260 mg/kg [18]

Inhalation LC50 Rat > 8.7 mg/m3 (8 h) [18]

Aquatic Toxicity EC50 (48h) 190 mg/L [16]

(Daphnia magna)

Aquatic Toxicity
IC50 (72h) 162 mg/L [16]
(Green algae)

Studies have shown that 2-(2-aminoethoxy)ethanol is not likely to be a skin sensitizer and has
not shown genotoxic or carcinogenic potential in various studies.[1][19]

Other Industrial Applications

Beyond its use in research, 2-(2-aminoethoxy)ethanol has a wide range of industrial
applications, including:

o Gas Treating: It is used as a solvent to remove acidic gases like hydrogen sulfide and carbon
dioxide from natural gas and refinery streams.[11][20]

o Surfactants and Detergents: It serves as a precursor in the production of surfactants and
foam stabilizers.[3]
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» Metalworking Fluids: It is used as a corrosion inhibitor and pH buffer in metalworking fluids.

[3]

o Coatings and Adhesives: It is a component in the formulation of coatings and adhesives.[3]

Conclusion

2-(2-Aminoethoxy)ethanol is a versatile bifunctional molecule with a broad spectrum of
applications. For researchers and drug development professionals, its utility as a flexible linker
in bioconjugation and as a precursor for the synthesis of biologically active molecules is of
particular interest. A thorough understanding of its chemical properties, synthesis, and handling
requirements is essential for its effective and safe use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8169864.htm
https://www.researchgate.net/figure/Scheme-2-Synthesis-of-2-2-aminoethoxy-ethanol-based-5-amino-modifiers-for_fig5_51526940
https://www.benchchem.com/pdf/Synthesis_of_Antibody_Drug_Conjugates_Using_an_Amino_PEG6_alcohol_Linker_An_Application_Note_and_Protocol.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/a54059
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Protein_Bioconjugation_Techniques.pdf
https://patents.google.com/patent/WO2002042259A2/pt
https://patents.google.com/patent/WO2002042259A2/pt
https://download.basf.com/p1/000000000030059329_SDS_CPA_US/en_US/Clarity_30059329_SDS_CPA_US_en_11-0.pdf
https://pubmed.ncbi.nlm.nih.gov/40432256/
https://pubmed.ncbi.nlm.nih.gov/40432256/
https://www.benchchem.com/product/b1434551#cas-number-27988-75-6-properties-and-uses
https://www.benchchem.com/product/b1434551#cas-number-27988-75-6-properties-and-uses
https://www.benchchem.com/product/b1434551#cas-number-27988-75-6-properties-and-uses
https://www.benchchem.com/product/b1434551#cas-number-27988-75-6-properties-and-uses
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1434551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

